![molecular formula C20H14N4O3 B3727101 1-hydroxy-4-nitro-2-naphthaldehyde 8-quinolinylhydrazone](/img/structure/B3727101.png)
1-hydroxy-4-nitro-2-naphthaldehyde 8-quinolinylhydrazone
Overview
Description
1-Hydroxy-2-naphthaldehyde is an organic compound with the molecular formula C11H8O2 . It’s a derivative of naphthalene, a polycyclic aromatic hydrocarbon. 4-Nitroquinoline is another organic compound that contains a nitro group (-NO2) attached to a quinoline ring .
Molecular Structure Analysis
The molecular structure of 1-hydroxy-2-naphthaldehyde consists of a naphthalene core with a hydroxy (-OH) group and an aldehyde (-CHO) group attached . The structure of 4-nitroquinoline wasn’t found in the search results .Chemical Reactions Analysis
1-Hydroxy-2-naphthaldehyde can undergo a variety of reactions due to the presence of the reactive aldehyde group . For example, it can react with amines to form imines . The specific reactions of “1-hydroxy-4-nitro-2-naphthaldehyde 8-quinolinylhydrazone” are not known without further information.Physical And Chemical Properties Analysis
1-Hydroxy-2-naphthaldehyde has a molecular weight of 172.18 g/mol . Its melting point is reported to be between 179-182 °C . Other physical and chemical properties of “this compound” are not known without further information.Safety and Hazards
While specific safety and hazard information for “1-hydroxy-4-nitro-2-naphthaldehyde 8-quinolinylhydrazone” is not available, it’s important to handle all chemical compounds with care. For example, 2-hydroxy-1-naphthaldehyde, a related compound, is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment .
properties
IUPAC Name |
4-nitro-2-[(E)-(quinolin-8-ylhydrazinylidene)methyl]naphthalen-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O3/c25-20-14(11-18(24(26)27)15-7-1-2-8-16(15)20)12-22-23-17-9-3-5-13-6-4-10-21-19(13)17/h1-12,23,25H/b22-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDCNMGCTNURFA-WSDLNYQXSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=C2O)C=NNC3=CC=CC4=C3N=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CC(=C2O)/C=N/NC3=CC=CC4=C3N=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.